(E)-5-(4-(4-methoxybenzoyl)piperazin-1-yl)-2-(3-methoxystyryl)oxazole-4-carbonitrile

• IUPAC Name: 5-[4-(4-methoxybenzoyl)piperazin-1-yl]-2-[(E)-2-(3-methoxyphenyl)ethenyl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C25H24N4O4/c1-31-20-9-7-19(8-10-20)24(30)28-12-14-29(15-13-28)25-22(17-26)27-23(33-25)11-6-18-4-3-5-21(16-18)32-2/h3-11,16H,12-15H2,1-2H3/b11-6+
• InChI Key: UVHLAYAMONTLOO-IZZDOVSWSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=C(N=C(O3)C=CC4=CC(=CC=C4)OC)C#N
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=C(N=C(O3)/C=C/C4=CC(=CC=C4)OC)C#N
• Molecular Formula: C25H24N4O4
• Molecular Weight: 444.5 g/mol

Description

(E)-5-(4-(4-methoxybenzoyl)piperazin-1-yl)-2-(3-methoxystyryl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C25H24N4O4 and its molecular weight is 444.491. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity of Piperazin-1-yl Methanone Derivatives

This research synthesized piperazin-1-yl methanone derivatives, closely related to the requested compound, and evaluated their antimicrobial activity. Most compounds showed moderate to good antimicrobial effectiveness (Mhaske et al., 2014).

Crystal Structure of Piperazin-1-yl Derivative

The study detailed the crystal structure of a piperazin-1-yl derivative, revealing insights into its molecular conformation and potential interactions. Understanding such structures aids in the development of related compounds with specific properties (Faizi et al., 2016).

Synthesis and Antimicrobial Activity of Pyridine Derivatives

This research focused on synthesizing pyridine derivatives with a piperazine component, similar to the compound . These compounds were screened for antimicrobial activity, showing variable and modest effects against bacteria and fungi (Patel et al., 2011).

Molecular Docking Studies of Benzimidazole Derivatives as EGFR Inhibitors

The study conducted detailed molecular docking and stability analysis of benzimidazole derivatives, including compounds with piperazine elements. These compounds demonstrated potential as anti-cancer agents, with specific binding affinities to target proteins (Karayel, 2021).